Cas no 140217-08-9 (Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 3,4-dihydro-7-methyl-)

• Product Name: Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 3,4-dihydro-7-methyl-
• CAS No: 140217-08-9
• MF: C₈H₉NOS₂
• MW: 199.293159246445
• CID: 1285482
• Update Time: 2024-08-03

Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 3,4-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 3,4-dihydro-7-methyl-

• Inchi： 1S/C8H9NOS2/c1-5-4-6-7(10)9-2-3-11-8(6)12-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： GJKOLGWGLASDJI-UHFFFAOYSA-N
• SMILES： S1C2SC(C)=CC=2C(=O)NCC1

Computed Properties

• Exact Mass: 199.01267

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 463.6±45.0 °C(Predicted)
• PSA: 29.1
• pka: 14.08±0.20(Predicted)